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Introduction
Vat Black 38, identified by the CAS number 12237-35-3, is a synthetic organic colorant

belonging to the anthraquinone class of vat dyes.[1] Renowned for its exceptional fastness

properties, this dye is a benchmark in the development of new colorants and sees primary

application in the dyeing of cellulosic fibers such as cotton.[1][2] Its robust performance

characteristics stem from its complex molecular structure and the unique vat dyeing process,

making it a subject of interest for researchers in materials science and textile chemistry. This

guide provides a detailed overview of the physicochemical properties of Vat Black 38,

experimental protocols for its application and testing, and a visualization of the vat dyeing

process.

Physicochemical Properties
Vat Black 38 is a complex anthraquinonoid dye, likely with a structure based on violanthrone.[3]

While a definitive molecular formula and weight are not consistently reported in publicly

available literature, its general physicochemical and performance characteristics are well-

documented.

Table 1: General Physicochemical Properties of Vat Black 38
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Property Value Reference(s)

CAS Number 12237-35-3 [4][5][6]

Appearance Black Powder [3]

Solubility Insoluble in water. [2]

Chemical Class Anthraquinone Vat Dye [1][2]

Table 2: Performance and Fastness Properties of Vat Black 38

Property Rating/Value Reference(s)

Light Fastness (Xenon) 7 [3]

Washing Fastness (95°C) Fading: 3-4, Staining: 4-5 [3]

Perspiration Fastness Fading: 3, Staining: 4-5 [3]

Rubbing Fastness Dry: 3-4, Wet: 2-3 [3]

Hot Pressing 4 [3]

The excellent fastness properties of Vat Black 38 are attributed to its inherent chemical stability

and the dyeing process itself.[3] The large, planar aromatic molecules of the dye have a

tendency to aggregate within the fiber, contributing to its high wash fastness.[1] The stable

electron arrangement within its complex chromophore provides high resistance to

photochemical degradation, resulting in excellent light fastness.[3]

Experimental Protocols
Vat Dyeing Process
The application of Vat Black 38 to cellulosic fibers involves a distinct multi-step process known

as "vatting." This process transforms the insoluble dye into a soluble form that can penetrate

the fiber, after which it is reverted to its insoluble form, trapping it within the fiber matrix.

Methodology:
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Preparation of the Dyebath: The dyebath is prepared with water, a reducing agent (typically

sodium hydrosulfite), and an alkali (such as sodium hydroxide).

Vatting (Reduction): The insoluble Vat Black 38 powder is added to the alkaline reducing

bath. The dye is chemically reduced to its water-soluble "leuco" form. This step is often

carried out at an elevated temperature to facilitate the reaction.

Dyeing: The textile substrate is immersed in the dyebath containing the soluble leuco form of

the dye. The dye penetrates the amorphous regions of the cellulose fibers.

Oxidation: After dyeing, the substrate is removed from the dyebath and exposed to air or

treated with a chemical oxidizing agent (e.g., hydrogen peroxide or sodium perborate). This

step converts the soluble leuco dye back to its original insoluble pigment form inside the

fibers.

Soaping: The dyed fabric is subjected to a washing process with soap or detergent at a high

temperature. This step removes any unfixed dye particles from the surface of the fibers,

helps to stabilize the dye, and develops the final true shade and fastness properties.

Determination of Fastness Properties
The fastness properties of textiles dyed with Vat Black 38 are evaluated using standardized test

methods. The following are general protocols for assessing light and wash fastness.

Light Fastness (Based on ISO 105-B02):

Sample Preparation: A specimen of the dyed fabric is mounted on a cardboard frame. A

portion of the specimen is covered with an opaque mask.

Exposure: The mounted specimen is exposed to a controlled artificial light source (e.g., a

Xenon arc lamp) that simulates natural sunlight. A set of blue wool standards with known

lightfastness ratings (1 to 8) are exposed simultaneously under the same conditions.

Evaluation: The fading of the exposed portion of the specimen is compared to the fading of

the blue wool standards. The light fastness rating is the number of the blue wool standard

that shows a similar degree of fading.
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Wash Fastness (Based on ISO 105-C06):

Sample Preparation: A specimen of the dyed fabric is stitched together with a piece of

multifiber adjacent fabric (containing strips of different common fibers like cotton, wool,

polyester, etc.).

Washing: The composite specimen is placed in a stainless steel container with a specified

volume of a standardized soap solution and a set number of stainless steel balls (to provide

mechanical action). The container is then agitated in a laundering machine at a specified

temperature (e.g., 60°C or 95°C) for a set duration.

Rinsing and Drying: After the washing cycle, the specimen is removed, rinsed thoroughly

with cold water, and dried.

Evaluation: The change in color of the dyed specimen is assessed using a grey scale for

color change (rated 1 to 5, where 5 is no change). The degree of staining on each strip of the

multifiber fabric is assessed using a grey scale for staining (rated 1 to 5, where 5 is no

staining).

Visualizations
Vat Dyeing Process Workflow
The following diagram illustrates the key stages of the vat dyeing process, from the insoluble

pigment to the final dyed and fixed state on the fiber.
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Caption: A schematic of the vat dyeing process for Vat Black 38.
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Logical Relationship of Fastness Properties
The excellent fastness of Vat Black 38 is a result of its chemical nature and its state within the

dyed fiber.
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Caption: Factors contributing to the fastness of Vat Black 38.

Conclusion
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Vat Black 38 is a high-performance colorant with significant industrial importance, primarily due

to its outstanding fastness properties on cellulosic materials. While detailed structural and

certain physicochemical data are not readily available in public domains, its performance

characteristics and the principles of its application are well understood. The vat dyeing process,

a key element of its use, ensures a durable and robust coloration. For researchers and

scientists, Vat Black 38 serves as an important example of a commercial dye whose properties

are intricately linked to both its molecular structure and its application methodology. Further

research into the precise molecular structure and the development of more environmentally

benign reduction and oxidation systems for the vatting process could provide avenues for

future innovation in dye chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

